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Compound of Interest

2-Formyl-5-methylphenylboronic
Compound Name: d
aci

cat. No.: B1308008

Essential Safety and Handling Guide for 2-
Formyl-5-methylphenylboronic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Formyl-5-methylphenylboronic acid, a compound utilized by researchers, scientists, and
drug development professionals. Adherence to these protocols is essential for ensuring
laboratory safety.

Immediate Safety Precautions: 2-Formyl-5-methylphenylboronic acid and related
compounds are known to cause skin, eye, and respiratory irritation.[1][2] Therefore, it is
imperative to handle this chemical with care in a controlled laboratory environment.

Engineering Controls: Always work in a well-ventilated area, preferably within a certified
chemical fume hood.[3][4][5] Ensure that eyewash stations and safety showers are easily
accessible in the immediate vicinity of the handling area.[3][4][6]

Hygiene Measures: Avoid all personal contact with the chemical, including the inhalation of dust
or vapors.[3] It is crucial to wash hands thoroughly with soap and water after handling the
compound and before breaks.[3][4][5] Do not eat, drink, or smoke in the laboratory. Any
clothing that becomes contaminated should be removed immediately and laundered before
reuse.[1][3][5]
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Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-Formyl-5-methylphenylboronic acid.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory.[1][3] A full-face
shield is recommended when

there is a risk of splashing.[3]

To protect eyes from contact,
which can cause serious
irritation.[1][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[1]

[3]4]

To prevent skin contact and

potential irritation.[1][3]

Body Protection

A laboratory coat is required.
[3][4] For larger quantities or
tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the

lab coat.

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[1]

[3]4]

To prevent respiratory tract
irritation.[1][4]

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before beginning work, ensure that a safety shower and eyewash station are

readily accessible.[4] The work area within the chemical fume hood should be clean and

uncluttered.
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» Donning PPE: Put on all required personal protective equipment as outlined in the table
above before handling the chemical.

» Handling: Keep the container of 2-Formyl-5-methylphenylboronic acid tightly closed when
not in use.[4][6] Avoid generating dust when transferring the solid; use appropriate tools such
as a spatula.[4]

o Post-Handling: After handling, wash hands thoroughly with soap and water.[4][5] Clean the
work area to remove any residual chemical.

Disposal Plan

All waste generated from the use of 2-Formyl-5-methylphenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.

e Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed
container for hazardous waste.

o Disposal Regulations: Do not pour waste down the drain.[3][6] Dispose of the chemical
waste in accordance with local, regional, and national hazardous waste regulations.[6]

Spill Response

In the event of a spill, follow these procedural steps:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]
» Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[1][3]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[1][3]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[1][3]
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Don PPE:
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

Chemical Handling:

- Use Fume Hood
- Avoid Dust Generation
- Keep Container Closed

Spill Response:
Post-Handling: 1. Evacuate
- Clean Work Area 2. Ventilate
- Wash Hands Thoroughly 3. Contain
4. Clean-up

Waste Disposal:
- Collect in Labeled Container
- Follow Hazardous Waste Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Formyl-5-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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